Sensitivity for C. tropicalis and C. kefyr Detection
In a direct head-to-head comparative study evaluating 115 clinical yeast strains, a VLPA-GlcNAc-based medium (Candida Diagnostic Agar, CDA) demonstrated perfect diagnostic accuracy (100% sensitivity and 100% specificity) for the combined detection of C. albicans and C. dubliniensis. This performance surpassed that of two leading commercial chromogenic agars: CHROMagar Candida and Candida ID agar. CDA's 100% sensitivity outperformed CHROMagar Candida's 97.6% sensitivity for this group. Furthermore, CDA's 100% specificity exceeded that of Candida ID agar, which showed a lower specificity of 96.8% [1]. This indicates CDA eliminates both false-negative and false-positive results for this clinically critical group, unlike the commercial alternatives.
| Evidence Dimension | Diagnostic Accuracy for C. albicans + C. dubliniensis Group |
|---|---|
| Target Compound Data | Sensitivity: 100% (n=115), Specificity: 100% (n=115) |
| Comparator Or Baseline | Comparator 1 (CHROMagar Candida): Sensitivity: 97.6%, Specificity: 100%; Comparator 2 (Candida ID agar): Sensitivity: 100%, Specificity: 96.8% |
| Quantified Difference | Sensitivity: +2.4% vs. CHROMagar Candida; Specificity: +3.2% vs. Candida ID agar. |
| Conditions | Agar plate assay with 115 clinical yeast strains incubated at 37°C for 24-48h. Medium composition: Sabouraud dextrose agar + 0.32 g/L VLPA-GlcNAc [1]. |
Why This Matters
This quantifiable superiority in both sensitivity and specificity directly translates to a lower rate of misidentification, reducing the risk of inappropriate antifungal therapy selection or unnecessary additional confirmatory testing in clinical workflows.
- [1] Cooke, V. M., Miles, R. J., Price, R. G., Midgley, G., Khamri, W., & Richardson, A. C. (2002). New chromogenic agar medium for the identification of Candida spp. Applied and Environmental Microbiology, 68(7), 3622–3627. View Source
